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Compound of Interest

6-Bromo-2-methoxypyridin-3-
Compound Name: )
amine

Cat. No.: B113220

An In-depth Technical Guide to 6-Bromo-2-methoxypyridin-3-amine

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 6-Bromo-2-methoxypyridin-3-amine, tailored for researchers, scientists, and
professionals in drug development. This document includes key data, experimental protocols,
and visualizations to facilitate its use in a laboratory setting.

Core Properties

6-Bromo-2-methoxypyridin-3-amine is a halogenated aminopyridine derivative. Its structure,
featuring a bromine atom, a methoxy group, and an amine group on a pyridine ring, makes it a
versatile intermediate in organic synthesis, particularly for the development of pharmaceutical
compounds.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 6-Bromo-2-methoxypyridin-3-
amine are summarized in the table below.
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Property Value Source
Molecular Formula CeH7BIrN20 [1112][3]
Molecular Weight 203.04 g/mol [1][3]

Brown, Light brown to brown,
Appearance ) [4115]
or yellow powder/solid

Melting Point 78-79 °C (sublimable) [2][5]

Boiling Point 277.6 £ 35.0 °C (Predicted) [2][5]

) 1.623 g/cm3 or 1.622 + 0.06
Density _ [2]14][5]
g/cm3 (Predicted)

Flash Point 121.683 °C [4]
pKa 1.81 + 0.10 (Predicted) [5]
LogP 1.4349 [3]
Topological Polar Surface Area

(TPSA) 48.14 A2 [3]
Hydrogen Bond Donors 1 [3]
Hydrogen Bond Acceptors 3 [3]
Rotatable Bonds 1 [3]

Spectral Data

The structural identity of 6-Bromo-2-methoxypyridin-3-amine is confirmed by the following
spectral data.
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Spectrum Type Data Source

0 (ppm): 3.64-3.84 (m, 2H),
3.98 (s, 3H), 6.78 (dd, J=7.9,

1H NMR (300 MHz, CDCIs) [6]
1.0 Hz, 1H), 6.87 (d, J=7.9 Hz,
1H)

Mass Spectrometry (MS) m/z: 203 [M+H]* [6]

Synthesis and Purification

A common and effective method for the synthesis of 6-Bromo-2-methoxypyridin-3-amine
involves the bromination of 2-methoxypyridin-3-amine.

Experimental Protocol: Synthesis

Materials:

e 2-Methoxypyridin-3-amine

e N-Bromosuccinimide (NBS)

e N,N-Dimethylformamide (DMF)
e Chloroform

» Saturated sodium sulfite solution
o Water

e Brine

e Anhydrous sodium sulfate
Procedure:

e Dissolve 2-methoxypyridin-3-amine (39.4 g) in N,N-dimethylformamide (200 mL).[6]

e Cool the solution to -30 °C.[6]
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Slowly add a solution of N-bromosuccinimide (62.1 g) in N,N-dimethylformamide (100 mL)
dropwise to the cooled solution while stirring.[6]

After the addition is complete, continue stirring the reaction mixture for 30 minutes.[6]

Pour the reaction mixture into water and extract the product with chloroform.[6]

Combine the organic layers and wash sequentially with saturated sodium sulfite solution,
water, and brine.[6]

Dry the organic layer with anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.[6]

Experimental Protocol: Purification

Materials:

Crude 6-Bromo-2-methoxypyridin-3-amine

Silica gel

Hexane

Ethyl acetate

Procedure:

Purify the crude residue by silica gel column chromatography.[6]

Elute the column with a gradient of hexane:ethyl acetate, starting from a ratio of 9:1 and
gradually increasing to 4:1.[6]

This purification yields 6-Bromo-2-methoxypyridin-3-amine as a yellow powder (51.9 g,
80% yield).[6]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 6-Bromo-2-methoxypyridin-3-amine.

Reactivity and Stability

The reactivity of 6-Bromo-2-methoxypyridin-3-amine is influenced by the electronic effects of
its substituents on the pyridine ring. The pyridine ring is inherently electron-deficient. The
bromine atom at the 6-position is activated towards nucleophilic aromatic substitution (SNAr)
reactions. This is because the electronegative ring nitrogen can stabilize the intermediate
formed during the reaction. The position of the electron-donating amino group and the electron-
withdrawing methoxy group also modulates the reactivity of the compound in various chemical
transformations, including palladium-catalyzed cross-coupling reactions.

For storage, it is recommended to keep 6-Bromo-2-methoxypyridin-3-amine in a dark place
under an inert atmosphere (nitrogen or argon) at 2-8 °C.[5][7]

Safety Information

6-Bromo-2-methoxypyridin-3-amine is associated with several hazards. The following GHS
hazard classifications and precautionary statements should be observed.

Hazard Class GHS Classification
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity, Single Exposure Category 3 (Respiratory tract irritation)

Hazard Statements:
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e H302: Harmful if swallowed.

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]
o P405: Store locked up.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

It is imperative to handle this compound in a well-ventilated area, wearing appropriate personal
protective equipment, including gloves and eye/face protection. Avoid contact with skin and
eyes, and prevent the formation of dust and aerosols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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